ethyl 2-[2-[1-[2-[(2,4-dichlorobenzoyl)amino]ethyl]indol-3-yl]sulfanylpropanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[2-[1-[2-[(2,4-dichlorobenzoyl)amino]ethyl]indol-3-yl]sulfanylpropanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C30H29Cl2N3O4S2/c1-3-39-30(38)26-21-8-6-10-24(21)41-29(26)34-27(36)17(2)40-25-16-35(23-9-5-4-7-20(23)25)14-13-33-28(37)19-12-11-18(31)15-22(19)32/h4-5,7,9,11-12,15-17H,3,6,8,10,13-14H2,1-2H3,(H,33,37)(H,34,36)
• InChI Key: KYSVNTYRICLHEV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C(C)SC3=CN(C4=CC=CC=C43)CCNC(=O)C5=C(C=C(C=C5)Cl)Cl
• Molecular Formula: C30H29Cl2N3O4S2
• Molecular Weight: 630.6 g/mol
• CAS No.: 532975-67-0

Description

Ethyl 2-[2-[1-[2-[(2,4-dichlorobenzoyl)amino]ethyl]indol-3-yl]sulfanylpropanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C30H29Cl2N3O4S2 and its molecular weight is 630.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methods and Chemical Reactions

The synthesis and chemical transformations of related thiophene derivatives provide insights into the potential applications of such compounds. One approach involves a four-component Gewald reaction under organocatalyzed aqueous conditions, allowing for the efficient formation of 2-amino-3-carboxamide derivatives of thiophene (Abaee & Cheraghi, 2013). This method highlights the versatility of thiophene derivatives in organic synthesis.

Another study demonstrates the rearrangement of 3-Aminobenzo[b]thiophenes to tricyclic Benzoisothiazoles as a result of a simple azo-coupling procedure (Klimas et al., 2016), indicating the potential for structural modification and the discovery of novel compounds with unique chemical properties.

Biological Activities and Applications

The antimicrobial evaluation of newly synthesized thiophene derivatives showcases their potential in developing compounds with biological activities. The synthesis of bifunctional thiophene derivatives and their antimicrobial screening revealed promising activities (Abu‐Hashem et al., 2011), suggesting the relevance of such compounds in medicinal chemistry and drug discovery.

Further, the synthesis and characterization of novel polyfunctionally substituted indeno[2,1-b]thiophene compounds derived from indanones (Fu & Wang, 2008) contribute to the understanding of thiophene derivatives' chemical diversity and their potential applications in creating new materials or biological agents.